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Compound of Interest

Compound Name: 3,3-Dimethylpentanal

CAS No.: 118993-47-8

Cat. No.: B2968654

Get Quote

This document provides a detailed analysis of the chemical properties and structure of 3,3-
Dimethylpentanal, a branched aliphatic aldehyde. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Structure
3,3-Dimethylpentanal is a branched-chain aldehyde with the chemical formula C₇H₁₄O.[1] Its

structure is characterized by a pentanal backbone, which is a five-carbon chain with a terminal

aldehyde group (-CHO).[1] Two methyl groups are attached to the third carbon atom of this

chain.[1] The IUPAC name for this compound is unequivocally 3,3-dimethylpentanal.[2][3]

The reactivity of 3,3-Dimethylpentanal is primarily dictated by its aldehyde functional group.[1]

This carbonyl group is highly reactive and can participate in various chemical transformations,

such as the formation of Schiff bases with amines.[1] This reactivity is significant in both

enzymatic processes and metabolic pathways.[1]
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The key identifiers and physicochemical properties of 3,3-Dimethylpentanal are summarized

in the table below for clear reference and comparison.

Property Value Source

IUPAC Name 3,3-dimethylpentanal PubChem[2]

Molecular Formula C₇H₁₄O PubChem[2]

Molecular Weight 114.19 g/mol PubChem[2]

CAS Number 118993-47-8 PubChem[2]

InChI
InChI=1S/C7H14O/c1-4-

7(2,3)5-6-8/h6H,4-5H2,1-3H3
PubChem[2]

InChIKey
HPKCSWORDUPIJS-

UHFFFAOYSA-N
PubChem[2][3]

SMILES CCC(C)(C)CC=O PubChem[2]

Topological Polar Surface Area 17.1 Å² Guidechem[4]

Complexity 74.5 Guidechem[4]

Structural Elucidation via IUPAC Nomenclature
The systematic IUPAC name "3,3-Dimethylpentanal" directly informs the chemical structure.

The logical relationship between the name components and the final structure is illustrated in

the diagram below.
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Caption: IUPAC nomenclature logic for 3,3-Dimethylpentanal.

Applications in Scientific Research
3,3-Dimethylpentanal serves as a valuable intermediate in the synthesis of a variety of

organic compounds.[1] Its applications extend to several areas of scientific research:

Chemistry: It is utilized as a building block in the synthesis of pharmaceuticals and

agrochemicals.[1]

Biology: The compound is employed in studies related to aldehyde metabolism and various

enzymatic reactions.[1]

Industry: It finds use in the production of fragrances, flavors, and other specialty chemicals.

[1]
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It is important to distinguish 3,3-Dimethylpentanal from its isomers, which have the same

molecular formula (C₇H₁₄O) but different structural arrangements. Examples include:

2,2-Dimethylpentanal: Methyl groups are located on the second carbon of the pentanal

chain.

2,3-Dimethylpentanal: Features methyl groups on the second and third carbons.[5]

3,4-Dimethylpentanal: Has methyl groups on the third and fourth carbons.[6]

The position of the methyl groups can influence the steric hindrance around the aldehyde

group, which in turn may affect the reactivity of the molecule in chemical reactions such as

nucleophilic addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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